2-Bromo-2',6'-dichloro-4'-(trifluoromethyl)-acetophenone
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Description
2-Bromo-2,6'-dichloro-4'-(trifluoromethyl)-acetophenone (BDTA) is a brominated phenolic compound that has been studied for its potential use in a variety of applications. It has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an inhibitor in the production of pharmaceuticals. Additionally, BDTA has been studied for its potential applications in the biomedical field, including its use as an anti-inflammatory agent and its ability to stimulate the production of growth factors.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of derivatives of 2-Bromo-2',6'-dichloro-4'-(trifluoromethyl)-acetophenone has been a subject of interest due to their potential applications in various fields of chemistry. For instance, the synthesis of bromo and chloro-substituted acetophenones, including the trifluoromethyl group, has been explored for their unique chemical properties, such as reactivity and stability under different conditions (Yang Feng-ke, 2004). These compounds are synthesized through bromination, chlorination, and acylation reactions, with the structure confirmed through spectroscopic methods such as NMR and IR.
Green Chemistry Applications
A notable application involves the green synthesis of substituted hydroxy-acetophenones, demonstrating an environmentally friendly approach to chemical synthesis (Gao Wen-ta, 2014). The process uses acetic anhydride and a Fries rearrangement reaction, highlighting the role of such compounds in developing sustainable chemical processes.
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of this compound serve as key intermediates in synthesizing compounds with potential biological activities. For instance, the synthesis and reactivity of α-Bromo-4-(difluoromethylthio)acetophenone have been studied for their ability to condense with various amines, leading to the creation of azaheterocycles, which are important in drug development (A. Demchenko et al., 2003).
Computational Chemistry Studies
Computational studies have also been conducted on the nucleophilic substitution reactions involving bromo-1-arylethanone derivatives, providing insights into the reaction mechanisms and potential applications of these compounds in designing new materials and drugs (T. Erdogan, F. Erdoğan, 2019).
properties
IUPAC Name |
2-bromo-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrCl2F3O/c10-3-7(16)8-5(11)1-4(2-6(8)12)9(13,14)15/h1-2H,3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSMAFPRJZLLQNJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C(=O)CBr)Cl)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrCl2F3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381820 |
Source
|
Record name | 2-Bromo-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.93 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175205-89-7 |
Source
|
Record name | 2-Bromo-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichloro-4-(trifluoromethyl)phenacyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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